![molecular formula C9H10N2O4 B1352125 Ethyl 4-amino-3-nitrobenzoate CAS No. 76918-64-4](/img/structure/B1352125.png)
Ethyl 4-amino-3-nitrobenzoate
Overview
Description
Ethyl 4-amino-3-nitrobenzoate is a chemical compound with the molecular formula C9H10N2O4 . It has a molecular weight of 210.19 g/mol . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of this compound can be achieved through a two-step process. The first step involves the esterification of p-nitro benzoic acid to its ethyl ester, followed by the reduction of the nitro group . Alternatively, the process can start with the reduction of the nitro group leading to p-amino benzoic acid, followed by the formation of the related ethyl ester product .Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring substituted with an amino group at the 4th position and a nitro group at the 3rd position . The benzene ring is also substituted with an ester group, which includes an ethyl group .Chemical Reactions Analysis
The chemical reactions involving this compound primarily include its synthesis reactions. As mentioned earlier, it can be synthesized either by esterification of p-nitro benzoic acid followed by nitro reduction, or by nitro reduction leading to p-amino benzoic acid, followed by formation of the related ethyl ester product .Physical And Chemical Properties Analysis
This compound has a molecular weight of 210.19 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 3 . The exact mass and the monoisotopic mass of the compound are 210.06405680 g/mol . The topological polar surface area of the compound is 98.1 Ų . The heavy atom count of the compound is 15 .Scientific Research Applications
Nonlinear Optical Properties
Ethyl 4-amino-3-nitrobenzoate, as part of synthesized chromophores, has been studied for its nonlinear optical properties. Research has shown that certain derivatives of this compound exhibit significant two-photon absorption cross-sections and fluorescence when exposed to laser irradiation, making them potentially useful in optical applications (Yan, 2003).
Anti-Cancer Activity
A derivative of 4-(methylamino)-3-nitrobenzoic acid, closely related to this compound, has been synthesized and shown to exhibit in vitro anti-cancer activity against human gastric cancer cell lines (L.-Z. Liu et al., 2019). This highlights its potential in medicinal chemistry, particularly in developing anti-cancer therapies.
Synthesis Technology
The synthesis technology involving this compound derivatives has been optimized for higher yield and industrial scalability. Studies have focused on improving synthesis methods, like the hydrazine hydrate reduction method, to achieve stable, simple, and high-yield processes suitable for large-scale production (Fang Qiao-yun, 2012).
Impurity Determination in Pharmaceutical Intermediates
Research has also been conducted on identifying and analyzing impurities in compounds related to this compound, which are intermediates in the synthesis of certain drugs. This is crucial for ensuring the quality and safety of pharmaceutical products (Yao Jun-hua, 2007).
Pharmaceutical Applications
This compound derivatives have been studied for their application in the pharmaceutical industry. For example, the synthesis of benzocaine, a local anesthetic, involves the reduction and esterification of compounds related to this compound (A. D. S. França et al., 2020).
Catalytic Transfer Hydrogenation
The compound has been used in studies focusing on catalytic transfer hydrogenation, a process important in chemical synthesis and pharmaceutical manufacturing. This research enhances our understanding of catalytic reactions and their applications in synthesizing various compounds (L. Zhang, 2013).
Synthesis of Dabigatran Etexilate
Research on the synthesis of Dabigatran Etexilate, an anticoagulant medication, has involved derivatives of this compound. This highlights the compound's role in synthesizing medically significant drugs (Chen Guohua, 2013).
Safety and Hazards
Ethyl 4-amino-3-nitrobenzoate may cause skin irritation and serious eye irritation . It may also cause an allergic skin reaction . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of the compound . Protective clothing, gloves, and eye/face protection should be worn when handling the compound .
Mechanism of Action
Target of Action
Ethyl 4-amino-3-nitrobenzoate, also known as Benzocaine, primarily targets the nerve impulses . It acts as a blocker of these impulses, reducing the permeability of the neuronal membrane to sodium ions . This blocking action is crucial for its role as a local anesthetic .
Mode of Action
The compound interacts with its targets, the nerve impulses, by blocking them. This blocking action is achieved by reducing the permeability of the neuronal membrane to sodium ions . As a result, the transmission of pain signals is inhibited, leading to a numbing effect in the local area where the compound is applied .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the neuronal signal transmission pathway . By blocking nerve impulses, it disrupts the normal flow of these signals along the nerves. The downstream effect of this disruption is the prevention of pain signal transmission, resulting in local anesthesia .
Pharmacokinetics
As a local anesthetic, it is likely to have a high degree of local absorption and distribution, with metabolism and excretion patterns that allow it to have a temporary and localized effect .
Result of Action
The primary result of the action of this compound is the induction of local anesthesia . By blocking nerve impulses and reducing the permeability of the neuronal membrane to sodium ions, it prevents the transmission of pain signals. This leads to a numbing effect in the local area where the compound is applied, providing temporary relief from pain .
Biochemical Analysis
Biochemical Properties
Ethyl 4-amino-3-nitrobenzoate plays a significant role in biochemical reactions, particularly in the synthesis of other compounds. It interacts with various enzymes, proteins, and biomolecules. For instance, it is known to interact with reductase enzymes, which facilitate the reduction of the nitro group to an amino group. This interaction is crucial for the compound’s role in the synthesis of anesthetics like benzocaine . Additionally, this compound can form hydrogen bonds with water molecules due to its polar functional groups .
Cellular Effects
This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can act as a local anesthetic by blocking nerve impulses and reducing the permeability of neuronal membranes to sodium ions . This action impacts cell signaling pathways and can alter gene expression related to pain perception and response.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific biomolecules. It acts as an enzyme inhibitor, particularly targeting enzymes involved in nerve impulse transmission. By binding to these enzymes, it inhibits their activity, leading to a reduction in nerve signal propagation . Additionally, the compound can undergo reduction reactions, converting the nitro group to an amino group, which further influences its biochemical activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions but can degrade over time, leading to changes in its efficacy and potency . Long-term exposure to the compound in in vitro or in vivo studies has demonstrated potential alterations in cellular functions, including changes in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits its intended anesthetic effects without significant adverse reactions. At higher doses, toxic effects can be observed, including potential damage to neuronal cells and disruption of normal cellular functions . Threshold effects have been identified, indicating the dosage levels at which the compound transitions from being therapeutic to toxic.
Metabolic Pathways
This compound is involved in specific metabolic pathways, including its reduction to 4-amino-3-nitrobenzoic acid. This reduction is facilitated by reductase enzymes and is a crucial step in the compound’s metabolism . The compound can also be further metabolized to other derivatives, which may participate in various biochemical reactions. The involvement of specific cofactors and enzymes in these pathways influences the overall metabolic flux and metabolite levels .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can impact its overall efficacy and function. For instance, its distribution in neuronal tissues is critical for its role as a local anesthetic .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, where it exerts its activity . For example, its localization in neuronal cells is essential for its function in blocking nerve impulses. The presence of specific targeting signals ensures that the compound reaches its intended site of action .
Properties
IUPAC Name |
ethyl 4-amino-3-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4/c1-2-15-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPCYANYWTUCLMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50998206 | |
Record name | Ethyl 4-amino-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50998206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76918-64-4 | |
Record name | Benzoic acid, 4-amino-3-nitro-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76918-64-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-nitro-4-aminobenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076918644 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 4-amino-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50998206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 3-nitro-4-aminobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.413 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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